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Compound of Interest

Compound Name: Docosahexaenoic acid-d5

Cat. No.: B10767619

Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Docosahexaenoic acid-d5 (DHA-d5), ensuring the safety of laboratory personnel and

compliance with environmental regulations. The following procedures are based on information

from safety data sheets and are intended for researchers, scientists, and drug development

professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
Docosahexaenoic acid-d5 is a highly flammable liquid and vapor that can cause serious eye

irritation.[1] Before handling, it is crucial to be aware of its hazards and to use appropriate

personal protective equipment (PPE).

Key Hazards:

Flammability: Highly flammable liquid and vapor.[1][2] Keep away from heat, sparks, open

flames, and hot surfaces.[1][2]

Eye Irritation: Causes serious eye irritation.[1]
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Potential Health Effects: May be harmful if inhaled, ingested, or absorbed through the skin.[2]

It may cause irritation to the mucous membranes and upper respiratory tract.[2]

Required Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear appropriate chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.

Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, use a

NIOSH-approved respirator.

Spill Management
In the event of a spill, immediate and appropriate action is necessary to contain the material

and prevent exposure.

Spill Cleanup Protocol:

Eliminate Ignition Sources: Immediately extinguish any open flames and turn off any

equipment that could create sparks.

Ensure Adequate Ventilation: Work in a well-ventilated area to disperse vapors.

Contain the Spill: Use an inert, absorbent, non-combustible material to contain the spill.

Suitable materials include:

Sand

Diatomite

Acid binders

Universal binders
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Sawdust

Absorb the Material: Carefully absorb the spilled Docosahexaenoic acid-d5 with the

absorbent material.

Collect and Store Waste: Place the contaminated absorbent material into a suitable, labeled,

and sealed container for disposal.

Decontaminate the Area: Clean the spill area thoroughly with an appropriate solvent,

followed by soap and water.

Dispose of Waste: Dispose of the contaminated material as hazardous waste according to

institutional and local regulations.[1]

Disposal Procedures
Proper disposal of Docosahexaenoic acid-d5 is critical to prevent environmental

contamination and ensure regulatory compliance. Do not dispose of this chemical with

household garbage or pour it down the drain.[1]

Step-by-Step Disposal Guide:

Waste Identification: All waste containing Docosahexaenoic acid-d5, including unused

product, contaminated absorbents, and empty containers, must be treated as hazardous

waste.

Containerization:

Use a dedicated, properly labeled, and leak-proof container for the waste.

The label should clearly indicate "Hazardous Waste" and "Flammable Liquid," along with

the chemical name "Docosahexaenoic acid-d5."

Storage:

Store the waste container in a designated, well-ventilated, and cool area, away from

ignition sources.[3]
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Ensure the container is tightly closed.[2]

Regulatory Compliance: Disposal must be conducted in accordance with all applicable

federal, state, and local regulations. Contact your institution's Environmental Health and

Safety (EHS) department for specific guidance and to arrange for waste pickup.

Uncleaned Packaging: Empty containers should be treated as hazardous waste and

disposed of according to official regulations.[1] They may be rinsed with an appropriate

solvent, and the rinsate should be collected as hazardous waste.

Quantitative Data Summary
The following table summarizes key quantitative data for Docosahexaenoic acid-d5.

Property Value

Chemical Formula C₂₂H₂₇D₅O₂

Molecular Weight 333.5 g/mol

Purity ≥99% deuterated forms (d₁-d₅)

Form A 500 µg/ml solution in ethanol

Solubility in DMF 50 mg/ml

Solubility in DMSO 50 mg/ml

Solubility in Ethanol 50 mg/ml

Storage Temperature Store in freezer (-20°C to -80°C is common)

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Docosahexaenoic acid-d5.
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Spill Management Disposal Protocol

Start: Handling
Docosahexaenoic acid-d5

Is the material intended for disposal?

1. Eliminate Ignition Sources
2. Ensure Ventilation

No, spill occurred

1. Identify as Hazardous Waste

Yes

3. Contain with Inert Absorbent 2. Use Labeled, Leak-Proof Container

4. Collect Contaminated Material 3. Store in Designated Cool, Ventilated Area

4. Contact EHS for Pickup and Disposal

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for Docosahexaenoic acid-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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